Cas no 23282-94-2 (4-Benzyl-5-(2-chlorophenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Benzyl-5-(2-chlorophenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 23282-94-2
• MF: C₁₅H₁₂ClN₃S
• MW: 301.793880462646
• CID: 271734
• PubChem ID: 969842
• Update Time: 2025-10-30

4-Benzyl-5-(2-chlorophenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,5-(2-chlorophenyl)-2,4-dihydro-4-(phenylmethyl)-
• 4-benzyl-3-(2-chlorophenyl)-1H-1,2,4-triazole-5-thione
• 4-BENZYL-5-(2-CHLORO-PHENYL)-4H-[1,2,4]TRIAZOLE-3-THIOL
• 4-Benzyl-5-(2-chlorophenyl)-4H-1,2,4-triazole-3-thiol
• 4H-1,2,4-triazole-3-thiol, 5-(2-chlorophenyl)-4-(phenylmethyl)-
• CS-0219258
• CHEMBL1362310
• AKOS005198826
• DTXSID30359553
• SMR000293098
• 23282-94-2
• EN300-03541
• AKOS000348699
• 4-benzyl-5-(2-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• MLS000662195
• HMS2649L09
• 3H-1,2,4-Triazole-3-thione, 5-(2-chlorophenyl)-2,4-dihydro-4-(phenylmethyl)-

• MDL： MFCD02373396
• Inchi： 1S/C15H12ClN3S/c16-13-9-5-4-8-12(13)14-17-18-15(20)19(14)10-11-6-2-1-3-7-11/h1-9H,10H2,(H,18,20)
• InChI Key： KDDNIZALMTWHOV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NNC(N1CC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 301.04426
• Monoisotopic Mass: 301.0440463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 502.1±60.0 °C at 760 mmHg
• Flash Point: 257.4±32.9 °C
• PSA: 27.63
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-Benzyl-5-(2-chlorophenyl)-4H-1,2,4-triazole-3-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-Benzyl-5-(2-chlorophenyl)-4H-1,2,4-triazole-3-thiol

Introduction to 4-Benzyl-5-(2-chlorophenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 23282-94-2)

4-Benzyl-5-(2-chlorophenyl)-4H-1,2,4-triazole-3-thiol is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug discovery and medicinal chemistry. This compound, identified by its CAS number 23282-94-2, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and therapeutic implications.

The molecular structure of 4-Benzyl-5-(2-chlorophenyl)-4H-1,2,4-triazole-3-thiol consists of a triazole ring substituted with a benzyl group at the 4-position and a 2-chlorophenyl group at the 5-position. The presence of these functional groups contributes to the compound's complex reactivity and biological profile. In recent years, there has been growing interest in exploring the pharmacological properties of such derivatives due to their potential as scaffolds for novel therapeutic agents.

One of the most compelling aspects of this compound is its ability to interact with various biological targets. The triazole ring is known to be a privileged scaffold in medicinal chemistry, often found in drugs that target infectious diseases, cancer, and inflammatory conditions. The benzyl and chlorophenyl substituents further enhance its interaction potential by providing additional binding sites and modulating electronic properties.

Recent studies have highlighted the importance of triazole derivatives in addressing unmet medical needs. For instance, research has demonstrated that certain triazole-containing compounds exhibit potent antimicrobial activity against drug-resistant pathogens. This has spurred investigations into the development of new antibiotics and antifungal agents based on similar structural motifs.

In the context of oncology, 4-Benzyl-5-(2-chlorophenyl)-4H-1,2,4-triazole-3-thiol has shown promise as a lead compound for further optimization. Preclinical studies have indicated that derivatives of this molecule may inhibit key enzymes involved in tumor proliferation and survival. The chlorophenyl group, in particular, has been identified as a critical moiety for enhancing binding affinity to biological targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the triazole core efficiently. These techniques not only improve synthetic efficiency but also allow for the introduction of diverse functional groups with minimal side reactions.

The pharmacokinetic properties of 4-Benzyl-5-(2-chlorophenyl)-4H-1,2,4-triazole-3-thiol are also under investigation to assess its suitability for clinical development. Factors such as solubility, bioavailability, and metabolic stability are crucial determinants of a drug's efficacy and safety profile. Computational modeling and experimental techniques are being used in tandem to predict and validate these properties.

In conclusion, 4-Benzyl-5-(2-chlorophenyl)-4H-1,2,4-triazole-3-thiol represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive scaffold for developing novel therapeutic agents. As our understanding of drug design continues to evolve, compounds like this one will play a pivotal role in addressing complex diseases and improving patient outcomes.